Cas no 1279208-39-7 (2-Phenylbenzo[d]oxazole-6-carbonitrile)

• Product Name: 2-Phenylbenzo[d]oxazole-6-carbonitrile
• CAS No: 1279208-39-7
• MF: C₁₄H₈N₂O
• MW: 220.22612285614
• CID: 4770018
• Update Time: 2025-05-19

2-Phenylbenzo[d]oxazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Phenylbenzo[d]oxazole-6-carbonitrile
• 2-phenyl-1,3-benzoxazole-6-carbonitrile

• Inchi： 1S/C14H8N2O/c15-9-10-6-7-12-13(8-10)17-14(16-12)11-4-2-1-3-5-11/h1-8H
• InChI Key： FTXHPGOKUAJPFX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2C=CC(C#N)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8

Additional information on 2-Phenylbenzo[d]oxazole-6-carbonitrile

Introduction to 2-Phenylbenzo[d]oxazole-6-carbonitrile (CAS No. 1279208-39-7)

2-Phenylbenzo[d]oxazole-6-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1279208-39-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their broad spectrum of biological activities and structural versatility. The presence of a nitrile group at the 6-position of the benzo[d]oxazole core introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The benzo[d]oxazole moiety is a fused ring system consisting of a benzene ring and an oxygen-containing heterocycle, which is known to exhibit various pharmacological effects. These effects include antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The introduction of a phenyl group at the 2-position further enhances the molecular complexity and potential interactions with biological targets. Additionally, the nitrile group is a common pharmacophore in medicinal chemistry, often contributing to bioavailability and metabolic stability.

In recent years, 2-Phenylbenzo[d]oxazole-6-carbonitrile has been studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research has been its role in anticancer therapy. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. For instance, research suggests that it may interfere with the activity of kinases and other enzymes critical for cancer cell survival and proliferation.

Moreover, the structural features of 2-Phenylbenzo[d]oxazole-6-carbonitrile make it an attractive candidate for further derivatization to enhance its pharmacological properties. Researchers have explored modifications at different positions of the molecule to improve its binding affinity to biological targets. For example, replacing the nitrile group with other functional groups such as amides or esters has been shown to modulate its biological activity. These modifications are often guided by computational modeling and high-throughput screening techniques to identify optimal analogs.

The synthesis of 2-Phenylbenzo[d]oxazole-6-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific substituents into the molecule. The development of efficient synthetic protocols is crucial for scaling up production and facilitating further research.

From a medicinal chemistry perspective, 2-Phenylbenzo[d]oxazole-6-carbonitrile represents an interesting example of how structural modifications can influence biological activity. The combination of a benzo[d]oxazole core with a phenyl group and a nitrile substituent creates a molecule with multiple interaction sites potential for binding to biological targets. This diversity in functionality allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

Recent advances in drug discovery technologies have enabled more comprehensive exploration of the pharmacological potential of 2-Phenylbenzo[d]oxazole-6-carbonitrile. High-resolution structural determination techniques such as X-ray crystallography have been used to elucidate its binding modes with target proteins. These insights are invaluable for designing next-generation analogs with improved efficacy and reduced side effects.

The compound's unique electronic properties also make it suitable for applications beyond traditional pharmaceuticals. For example, researchers have investigated its potential use in materials science due to its ability to absorb light in specific regions of the electromagnetic spectrum. This property could be exploited in developing novel photoreactive materials or sensors.

In conclusion, 2-Phenylbenzo[d]oxazole-6-carbonitrile (CAS No. 1279208-39-7) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features enable diverse biological activities, making it a valuable scaffold for drug development. Ongoing studies continue to uncover new applications and optimize synthetic methodologies for this promising molecule.